Cas no 1888969-46-7 (5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine)

• Product Name: 5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine
• CAS No: 1888969-46-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6127907
• PubChem ID: 116827032
• Update Time: 2025-06-13

5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine
• EN300-1806297
• 1888969-46-7

• Inchi： 1S/C11H13N3O/c1-7-5-8(3-4-10(7)15-2)11-9(12)6-13-14-11/h3-6H,12H2,1-2H3,(H,13,14)
• InChI Key： UBSLHHGUJICFLD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=C1C)C1=C(C=NN1)N

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine

Recent Advances in the Study of 5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine (CAS: 1888969-46-7)

The compound 5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine (CAS: 1888969-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine exhibits selective inhibition against specific kinase targets, suggesting its potential utility in targeted therapy. Researchers have employed molecular docking simulations and enzymatic assays to validate these findings, providing a foundation for future in vivo studies.

In addition to its kinase inhibitory activity, recent research has explored the compound's anti-inflammatory and antimicrobial properties. A study published in the Journal of Medicinal Chemistry reported that 5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine significantly reduced pro-inflammatory cytokine production in macrophage cell lines. Furthermore, its structural analogs have shown moderate activity against Gram-positive bacterial strains, highlighting its versatility as a scaffold for drug design.

The synthetic accessibility of 5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine has also been a focus of recent work. Optimized synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For instance, a novel one-pot synthesis method utilizing microwave-assisted reactions has been reported, reducing reaction times and minimizing waste generation. These advancements are critical for scaling up production and facilitating further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research aims to tackle these hurdles by employing structure-activity relationship (SAR) studies and prodrug strategies to enhance the compound's pharmacokinetic profile.

In conclusion, 5-(4-methoxy-3-methylphenyl)-1H-pyrazol-4-amine represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological activities, coupled with advances in synthetic methodologies, underscore its potential as a lead compound. Future research directions may include exploring its applications in combination therapies and expanding its therapeutic indications based on emerging mechanistic insights.